Cas no 97519-40-9 ((E)-Ceftibuten Dihydrate)

• Product Name: (E)-Ceftibuten Dihydrate
• CAS No: 97519-40-9
• MF: C₁₅H₁₄N₄O₆S₂
• MW: 410.424860477448
• CID: 1064084
• PubChem ID: 6398762
• Update Time: 2025-04-20

(E)-Ceftibuten Dihydrate Chemical and Physical Properties

Names and Identifiers

• (E)-Ceftibuten Dihydrate
• (6R,7R)-7-{[(2E)-2-(2-Amino-1,3-thiazol-4-yl)-4-carboxy-2-butenoy l]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic a cid
• trans-Ceftibuten
• (6R,7R)-7-((E)-2-(2-Aminothiazol-4-yl)-4-carboxybut-2-enamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-7-[[(2E)-2-(2-Amino-4-thiazolyl)-4-carboxy-1-oxo-2-buten-1-yl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7R)-7-[[(E)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxy-but-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 1428117-81-0
• 4DS5YK8DR8
• BIDD:GT0855
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[2-(2-amino-4-thiazolyl)-4-carboxy-1-oxo-2-butenyl]amino]-8-oxo-, [6R-[6alpha,7beta(E)]]-
• (6R,7R)-7-[[(E)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• DTXSID701101600
• SCHEMBL37055
• SCHEMBL9512124
• 97519-40-9
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2E)-2-(2-amino-4-thiazolyl)-4-carboxy-1-oxo-2-buten-1-yl]amino]-8-oxo-, (6R,7R)-
• 97519-39-6
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2E)-2-(2-amino-4-thiazolyl)-4-carboxy-1-oxo-2-butenyl]amino]-8-oxo-, (6R,7R)-

• Inchi： 1S/C15H14N4O6S2/c16-15-17-7(5-27-15)6(1-2-9(20)21)11(22)18-10-12(23)19-8(14(24)25)3-4-26-13(10)19/h1,3,5,10,13H,2,4H2,(H2,16,17)(H,18,22)(H,20,21)(H,24,25)/b6-1+/t10-,13-/m1/s1
• InChI Key： UNJFKXSSGBWRBZ-VTSZRNMSSA-N
• SMILES： S1CC=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(=C/CC(=O)O)/C1=CSC(N)=N1)=O)=O

Computed Properties

• Exact Mass: 410.035476
• Monoisotopic Mass: 410.035476
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217
• XLogP3: -0.3

Experimental Properties

• Density: 1.75
• Boiling Point: 966.4°C at 760 mmHg
• Flash Point: 538.3°C
• Refractive Index: 1.762
• PSA: 220.68000
• LogP: 0.66010